3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(naphthalen-1-ylmethyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C27H20ClNO3
• Molecular Weight: 441.9 g/mol
• IUPAC Name: 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(naphthalen-1-ylmethyl)indol-2-one
• InChI: InChI=1S/C27H20ClNO3/c28-23-14-5-3-12-21(23)25(30)16-27(32)22-13-4-6-15-24(22)29(26(27)31)17-19-10-7-9-18-8-1-2-11-20(18)19/h1-15,32H,16-17H2
• InChI Key: QQOWAAZHOLKIKH-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2CN3C4=CC=CC=C4C(C3=O)(CC(=O)C5=CC=CC=C5Cl)O

Description

3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-(naphthalen-1-ylmethyl)-1,3-dihydro-2H-indol-2-one is a synthetic compound that has gained significant attention in the scientific research community due to its potential pharmacological properties. This compound is also known as Indo-1, and it belongs to the class of indole derivatives. Indo-1 has been extensively studied for its ability to act as a calcium indicator in various biological systems.

Mechanism of Action

Indo-1 works by binding with calcium ions and undergoing a conformational change. The compound has two fluorescent forms, a blue form, and a violet form. In the presence of calcium ions, the blue form is converted into the violet form, resulting in a change in fluorescence intensity. The change in fluorescence intensity can be measured using a fluorescence spectrophotometer, and this can be used to quantify the amount of calcium ions present in the system.
Biochemical and Physiological Effects:
Indo-1 has been shown to have minimal biochemical and physiological effects on cells and tissues. The compound has been used in various biological systems without causing any significant toxicity or adverse effects. However, it is important to note that the concentration of Indo-1 used in experiments should be carefully controlled to avoid any potential toxicity.

Advantages and Limitations for Lab Experiments

The main advantage of using Indo-1 as a calcium indicator is its high sensitivity and specificity for calcium ions. The compound has a high binding affinity for calcium ions and can detect changes in calcium concentration in real-time. Additionally, the use of Indo-1 does not require the addition of exogenous cofactors or substrates, making it a simple and cost-effective tool for studying calcium signaling.
One limitation of Indo-1 is its limited spectral range, which makes it difficult to use in multiplex assays. Additionally, Indo-1 is sensitive to pH changes, and variations in pH can affect its fluorescence properties. Therefore, it is important to carefully control the pH of the system when using Indo-1.

Future Directions

Indo-1 has shown promising results in studying calcium signaling in various biological systems. However, there is still much to be explored in terms of its potential applications. Some future directions for Indo-1 research include:
1. Development of new calcium indicators with improved spectral properties and sensitivity.
2. Investigation of the role of calcium signaling in disease states, such as cancer and neurodegenerative diseases.
3. Application of Indo-1 in high-throughput screening assays for drug discovery.
4. Use of Indo-1 in combination with other imaging techniques, such as confocal microscopy, to study calcium signaling in vivo.
5. Development of new methods for the targeted delivery of Indo-1 to specific cells or tissues.
Conclusion:
In conclusion, Indo-1 is a synthetic compound that has gained significant attention in the scientific research community due to its potential pharmacological properties. The compound has been extensively studied for its ability to act as a calcium indicator in various biological systems. Indo-1 has minimal biochemical and physiological effects on cells and tissues and has several advantages as a calcium indicator. However, its use is limited by its spectral range and sensitivity to pH changes. Future research on Indo-1 is focused on developing new calcium indicators, investigating the role of calcium signaling in disease states, and exploring new applications of Indo-1 in drug discovery and imaging techniques.

Synthesis Methods

Indo-1 can be synthesized using a multistep process involving the reaction of 2-nitrobenzaldehyde with 2-chloroacetophenone, followed by the reduction of the resulting nitro compound to an amine. The amine is then condensed with 1-naphthaldehyde to form the final product, Indo-1. The synthesis of Indo-1 is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

Indo-1 has been widely used as a calcium indicator in various biological systems. The compound has the ability to bind with calcium ions and undergo a conformational change, resulting in a change in its fluorescence properties. This property has made Indo-1 a valuable tool for studying calcium signaling in cells. Indo-1 has been used to study calcium signaling in various systems, including neurons, muscle cells, and immune cells. The compound has also been used to study calcium signaling in vivo in animal models.